Cas no 2172450-64-3 (1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172450-64-3
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 6235122
• PubChem ID: 165787187
• Update Time: 2025-10-28

1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol
• [1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593631
• 2172450-64-3

• Inchi： 1S/C10H19N3O3/c1-4-16-6-5-13-10(8(2)15-3)9(7-14)11-12-13/h8,14H,4-7H2,1-3H3
• InChI Key： ZCENWMSQMNIFQM-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CO)N=NN1CCOCC

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172450-64-3)

The compound 1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172450-64-3) is a highly specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both ethoxyethyl and methoxyethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of antifungal agents and enzyme inhibitors.

In recent years, the demand for triazole-based compounds has surged, driven by their broad-spectrum biological activities. The 1,2,3-triazole core of this molecule is known for its stability and ability to participate in click chemistry, a technique widely used in bioconjugation and drug delivery systems. This property aligns with current trends in precision medicine and targeted therapy, where researchers seek efficient ways to modify biomolecules with minimal side effects.

The methanol substituent at the 4-position of the triazole ring introduces additional functionality, enabling further derivatization. This feature is particularly valuable in structure-activity relationship (SAR) studies, a hot topic in modern drug design. Pharmaceutical companies are actively exploring such compounds to address challenges like drug resistance and selective toxicity, which remain critical concerns in antimicrobial development.

From a synthetic chemistry perspective, the 2172450-64-3 compound offers interesting possibilities for green chemistry applications. Its ether-containing side chains may contribute to improved solubility profiles, a key consideration in formulation science. This aspect resonates with the growing emphasis on environmentally friendly synthesis methods and sustainable pharmaceutical production, topics frequently searched in academic and industrial circles.

Analytical characterization of 1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in research settings, especially when investigating the compound's potential as a building block for more complex structures. The purity and stability of such intermediates are crucial factors that determine their utility in high-throughput screening platforms.

In material science applications, the triazole moiety of this compound has shown promise in the development of functional materials. Its ability to form hydrogen bonds and participate in molecular recognition processes makes it interesting for sensor technology and smart materials design. These applications align with current research trends in nanotechnology and molecular electronics, areas that generate significant interest in scientific literature and patent filings.

The safety profile and handling requirements for CAS 2172450-64-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the substance, in line with good laboratory practice guidelines. This precautionary approach reflects the broader scientific community's commitment to responsible research and workplace safety standards.

Future research directions for this compound may explore its potential in combinatorial chemistry libraries or as a scaffold for fragment-based drug discovery. The growing interest in small molecule therapeutics and chemical biology tools suggests that well-characterized intermediates like 1-(2-ethoxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol will continue to play important roles in academic and industrial research programs worldwide.